Cas no 1806773-73-8 (4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonamide)

• Product Name: 4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonamide
• CAS No: 1806773-73-8
• MF: C₇H₆F₃N₃O₅S
• MW: 301.199850559235
• CID: 4841472
• Update Time: 2025-05-25

4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonamide

• Inchi： 1S/C7H6F3N3O5S/c1-3-2-4(13(14)15)12-6(18-7(8,9)10)5(3)19(11,16)17/h2H,1H3,(H2,11,16,17)
• InChI Key： RXCOUELLKIRDOE-UHFFFAOYSA-N
• SMILES： S(C1C(=NC(=CC=1C)[N+](=O)[O-])OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 442
• XLogP3: 1.5
• Topological Polar Surface Area: 137

Additional information on 4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonamide

4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1806773-73-8)

4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonamide, also known by its CAS registry number CAS No. 1806773-73-8, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and agrochemicals. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a methyl group, a nitro group, and a trifluoromethoxy group, along with a sulfonamide functional group. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in the development of bioactive compounds.

The synthesis of 4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonamide involves a series of carefully designed multi-step reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels for this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining the quality of the final product. This compound is often synthesized via nucleophilic aromatic substitution or through coupling reactions, depending on the specific substituents and their reactivity.

In terms of applications, 4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonamide has shown promising results in various biological assays. It exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, studies have demonstrated its efficacy as an herbicide, particularly in controlling resistant weed species. The trifluoromethoxy group plays a crucial role in enhancing the compound's stability and bioavailability, which are critical factors for its pharmacological applications.

The structural uniqueness of this compound also makes it an attractive target for further modification and optimization. Researchers are actively exploring the effects of substituent variations on its biological activity. For example, recent studies have focused on replacing the methyl group with other alkyl chains to investigate their impact on the compound's pharmacokinetic properties. These efforts are aimed at developing more potent and selective derivatives that can address unmet medical and agricultural needs.

From an environmental perspective, the ecological safety profile of 4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonamide has been a subject of interest. Toxicological studies indicate that it exhibits low toxicity to non-target organisms under standard application conditions. However, further research is required to fully understand its long-term effects on soil microbiota and aquatic ecosystems.

In conclusion, CAS No. 1806773-73-based compounds like 4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonamide represent a promising class of molecules with diverse applications across multiple industries. Their unique chemical properties and biological activities continue to drive innovative research and development efforts worldwide.